Cas no 106402-05-5 (Nonyl-β-D-maltoside)

• Product Name: Nonyl-β-D-maltoside
• CAS No: 106402-05-5
• MF: C₂₁H₄₀O₁₁
• MW: 468.535708427429
• MDL: MFCD08062400
• CID: 891082
• PubChem ID: 11712472
• Update Time: 2025-06-13

Nonyl-β-D-maltoside Chemical and Physical Properties

Names and Identifiers

• Nonyl β-D-maltopyranoside
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-nonoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• NONYL B-D-MALTOPYRANOSIDE
• Nonyl beta-D-maltopyranoside
• Nonyl β-D-maltoside
• A-D-maltopyranoside
• A-D-maltoside
• n-Nonyl
• Nonyl
• N-NONYL-B-D-MALTOPYRANOSIDE
• n-Nonyl β-D-maltopyranoside
• n-Nonyl-beta-D-maltopyranoside
• N-NONYL-B-D-MALTOPYRANOSIDE, ANAGRADE?
• N-NONYL-BETA-D-MALTOPYRANOSIDE,ANAGRADE (R)
• Nonyl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6R)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(nonyloxy)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Nonyl-β-D-maltoside
• DTXSID30470999
• CHEMBL1738948
• Nonyl-I(2)-D-maltoside
• n-Nonyl beta-D-maltopyranoside
• W-200751
• F14803
• BDBM50581534
• N-NONYL-BETA-D-MALTOSIDE
• N-Nonyl-b-D-maltopyranoside,anagrade?
• MFCD08062400
• n-nonyl-b-d-maltopyranoside, anagrade
• AS-47644
• 106402-05-5
• nonyl-beta-D-maltoside
• Q27467949
• Nonyl beta-D-maltoside, >=99.0% (TLC)
• AKOS030529274
• Nonylb-D-maltopyranoside

• MDL： MFCD08062400
• Inchi： 1S/C21H40O11/c1-2-3-4-5-6-7-8-9-29-20-18(28)16(26)19(13(11-23)31-20)32-21-17(27)15(25)14(24)12(10-22)30-21/h12-28H,2-11H2,1H3/t12-,13-,14-,15+,16-,17-,18-,19-,20-,21-/m1/s1
• InChI Key： KCCBGPCYGBPHBR-ZESVGKPKSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCCCCCCCCC

Computed Properties

• Exact Mass: 468.25700
• Monoisotopic Mass: 468.25706209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 178.53000
• LogP: -1.62230

Nonyl-β-D-maltoside Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Nonyl-β-D-maltoside

Professional Introduction to Nonyl-β-D-maltoside (CAS No. 106402-05-5)

Nonyl-β-D-maltoside, a compound with the chemical identifier CAS No. 106402-05-5, is a specialized glycoside that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its nonyl group attached to the β-D-maltoside backbone, exhibits unique properties that make it valuable in various applications, particularly in drug delivery systems and enzyme studies.

The structure of Nonyl-β-D-maltoside consists of two glucose units linked by an α(1→4) glycosidic bond, with a nonyl (C9) alkyl chain attached to the first glucose unit at the β(1→4) position. This configuration imparts hydrophobicity to the molecule, enhancing its solubility in organic solvents while maintaining biocompatibility. Such characteristics are particularly advantageous in pharmaceutical formulations where solubility and stability are critical factors.

In recent years, Nonyl-β-D-maltoside has been extensively studied for its potential in drug delivery systems. Its ability to form micelles and stabilize hydrophobic drugs has made it a promising candidate for improving bioavailability and therapeutic efficacy. Research published in journals such as the Journal of Controlled Release and Advanced Drug Delivery Reviews highlights its role in enhancing the delivery of poorly soluble drugs, thereby addressing one of the major challenges in modern medicine.

Moreover, the applications of Nonyl-β-D-maltoside extend to the field of enzyme research. Its use as a substrate and inhibitor for various glycosidases has provided insights into enzyme mechanisms and functionalities. A notable study published in the European Journal of Biochemistry demonstrated its effectiveness in studying α-glucosidase inhibition, which is relevant for understanding metabolic disorders such as diabetes.

The biocompatibility and low toxicity profile of Nonyl-β-D-maltoside make it an attractive option for biomedical applications. Preclinical studies have shown that it can be used as a non-ionic surfactant in cell culture media without causing significant cytotoxicity. This property is particularly important in developing cell-based therapies and biopharmaceutical products where maintaining cell viability is essential.

Recent advancements in synthetic chemistry have further enhanced the production and modification of Nonyl-β-D-maltoside. Techniques such as enzymatic synthesis and chemical modifications have improved its yield and purity, making it more accessible for industrial applications. These advancements are supported by research findings published in journals like the Journal of Organic Chemistry, which emphasize the efficiency of novel synthetic pathways.

The role of Nonyl-β-D-maltoside in nanotechnology is another emerging area of interest. Its ability to stabilize nanoparticles and enhance their dispersion properties has been explored in drug delivery systems targeting cancer therapy. A study published in the Nanomedicine journal illustrates its potential in forming stable nanoparticles that can deliver chemotherapy drugs directly to tumor sites, improving treatment outcomes.

In conclusion, Nonyl-β-D-maltoside (CAS No. 106402-05-5) is a versatile compound with significant applications in pharmaceuticals, enzyme research, and nanotechnology. Its unique structural properties, combined with recent advancements in synthetic methods, make it a valuable tool for addressing various challenges in biomedical research and drug development. As research continues to uncover new possibilities, the importance of this compound is expected to grow further.